Cas no 1589590-87-3 (epi-Canagliflozin)

epi-Canagliflozin structure
epi-Canagliflozin structure
Product Name:epi-Canagliflozin
CAS No:1589590-87-3
MF:C24H25FO5S
MW:444.515709638596
CID:4557582
Update Time:2025-07-11

epi-Canagliflozin Chemical and Physical Properties

Names and Identifiers

    • Canagliflozin Impurity 34 (alpha-Isomer)
    • HMS3656J04
    • HMS3866N13
    • BCP02520
    • BCP33538
    • Canagliflozin (c) paragraph sign Isomer
    • Canagliflozin Impurity 34;Canagliflozin alpha-Isomer Impurity
    • 2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
    • epi-Canagliflozin
    • Inchi: 1S/C24H25FO5S/c1-13-2-3-15(24-23(29)22(28)21(27)19(12-26)30-24)10-16(13)11-18-8-9-20(31-18)14-4-6-17(25)7-5-14/h2-10,19,21-24,26-29H,11-12H2,1H3
    • InChI Key: XTNGUQKDFGDXSJ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1C(C(C(C(CO)O1)O)O)O

Computed Properties

  • Exact Mass: 444.140673g/mol
  • Monoisotopic Mass: 444.140673g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 118
  • Molecular Weight: 444.5g/mol

epi-Canagliflozin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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ChemScence
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Biosynth
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Biosynth
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